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Compound of Interest

Oxazolidine, 3,3"-methylenebis[5-
Compound Name:
methyl-

cat. No.: B1221322

An In-depth Analysis of 3,3'-methylenebis[5-methyloxazolidine]

Introduction

The compound identified by CAS number 66204-44-2 is chemically known as 3,3'-
methylenebis[5-methyloxazolidine]. It is a bicyclic organic compound widely utilized in industrial
applications as a broad-spectrum biocide and preservative. This technical guide provides a
comprehensive overview of its structural elucidation and physicochemical characterization for
researchers, scientists, and professionals in drug development and chemical manufacturing.
This molecule is also known by various trade names, including Grotan OX.

Chemical Identity and Physicochemical Properties

The fundamental identification and key physicochemical properties of 3,3'-methylenebis[5-
methyloxazolidine] are summarized below.
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Property Value
5-methyl-3-[(5-methyl-1,3-oxazolidin-3-
IUPAC Name -
yl)methyl]-1,3-oxazolidine
Grotan OX, MBO, 3,3'-Methylenebis(5-
Synonyms o
methyloxazolidine)
Molecular Formula CoH18N20:2
Molecular Weight 186.25 g/mol
Appearance Colorless to pale yellow transparent liquid
Boiling Point 247.6 °C at 760 mmHg
Density 1.00 - 1.20 g/mL
pH (1% aqueous solution) 9.0-11.0
Solubility Soluble in water, dispersible in oil

Table 1: Chemical Identity and Physicochemical Properties of CAS 66204-44-2.

Structural Elucidation

The structural confirmation of 3,3'-methylenebis[5-methyloxazolidine] relies on a combination of
spectroscopic techniques. While detailed experimental data from peer-reviewed literature is
limited, the expected analytical approaches are outlined below.

Synthesis

3,3'-methylenebis[5-methyloxazolidine] is synthesized through the condensation reaction of
paraformaldehyde and 2-hydroxypropylamine. The reaction stoichiometry is crucial and
typically involves a 3:2 molar ratio of the reactants. The process is characterized by being a
UVCB substance (Substances of Unknown or Variable composition, Complex reaction products
or Biological materials), indicating the product is a complex reaction mixture.
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Synthesis of 3,3-methylenebis[5-methyloxazolidine].

Spectroscopic Characterization

NMR spectroscopy is a pivotal technique for the structural elucidation of organic molecules. For
3,3'-methylenebis[5-methyloxazolidine], both *H and 3C NMR would be employed to confirm
the connectivity of atoms.

Experimental Protocol (Hypothetical):

Instrument: Bruker Avance 400 MHz spectrometer.
e Solvent: Chloroform-d (CDCIs).
o Standard: Tetramethylsilane (TMS) as an internal standard.

e 1H NMR: Acquisition of a standard proton spectrum to identify the chemical shifts and
coupling patterns of the different proton environments.

e 13C NMR: Acquisition of a proton-decoupled carbon spectrum to determine the number and
chemical shifts of unique carbon atoms.

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound, further confirming its structure.

Experimental Protocol (Hypothetical):

e Instrument: A high-resolution mass spectrometer (e.g., Q-TOF).
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« lonization Mode: Electrospray lonization (ESI) or Electron Impact (El).

e Analysis: Determination of the parent molecular ion peak and analysis of the fragmentation
pattern to identify characteristic fragments of the oxazolidine rings and the methylene bridge.

Analytical Characterization

The quantitative analysis of 3,3'-methylenebis[5-methyloxazolidine] in various matrices is
essential for quality control and formulation development. High-Performance Liquid
Chromatography (HPLC) is a commonly used technique for this purpose.

High-Performance Liquid Chromatography (HPLC)

An HPLC method with Diode-Array Detection (DAD) is suitable for the determination of 3,3'-
methylenebis[5-methyloxazolidine].

Experimental Protocol:

 Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and a DAD detector.

e Column: A C18 reversed-phase column is typically used.
» Mobile Phase: A gradient or isocratic mixture of acetonitrile and water or a suitable buffer.
» Detection: UV detection at a wavelength where the analyte exhibits maximum absorbance.

o Sample Preparation: For analysis in industrial fluids, a sample clean-up step using a DNPH
(2,4-Dinitrophenylhydrazine) cartridge may be employed to derivatize and extract the
analyte.

DNPH Cartridge . ...
m—> (Derivatization & Extraction) HPLC-DAD Analysis Quantification
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Workflow for HPLC analysis of MBO.
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Biological Activity and Applications

The primary application of 3,3'-methylenebis[5-methyloxazolidine] is as a biocide in various
industrial formulations, including metalworking fluids, paints, and coatings. Its antimicrobial
activity is attributed to the slow release of formaldehyde, which acts as a potent antimicrobial
agent. Due to its industrial application, there is no established signaling pathway in a biological
context relevant to drug development.

Conclusion

3,3'-methylenebis[5-methyloxazolidine] (CAS 66204-44-2) is a well-established industrial
biocide. Its structural and analytical characterization can be performed using standard
spectroscopic and chromatographic techniques. This guide provides an overview of the key
methodologies and expected outcomes for the elucidation and characterization of this
compound. Further research into publicly available, detailed experimental data would be
beneficial for a more in-depth understanding.

¢ To cite this document: BenchChem. [Technical Guide: Structural Elucidation and
Characterization of CAS 66204-44-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/product/b1221322#cas-66204-44-2-structural-elucidation-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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